N-(2,5-dimethylphenyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H16N2OS/c1-11-6-7-12(2)13(9-11)17-14(18)10-19-15-5-3-4-8-16-15/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: XRECRISABKSZMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C15H16N2OS
• Molecular Weight: 272.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(2-pyridinylthio)acetamide, also known as DMTA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. DMTA belongs to the class of thioacetamide derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Cognitive Function Enhancement

Nefiracetam, a compound with a similar structure, has been studied for its effects on cognitive functions. It has shown potential in enhancing cognitive functions by affecting the GABAergic system and increasing neurotransmitter turnover in the rat cerebral cortex (Watabe, Yamaguchi, & Ashida, 1993). It also improved learning and memory in rat models, suggesting potential applications in studying and treating cognitive impairments.

Analytical Applications

A study on a new fluorescent probe for sensitive detection of carbonyl compounds demonstrates the use of chemical derivatives for analytical purposes. This includes the detection and quantification of aldehydes and ketones in environmental samples, indicating potential applications for similar compounds in environmental monitoring and analysis (Houdier, Perrier, Defrancq, & Legrand, 2000).

Corrosion Inhibition

Research on 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives has explored their use as corrosion inhibitors. These compounds were tested for their efficiency in preventing corrosion in steel, showcasing their potential in material science and engineering applications (Yıldırım & Çetin, 2008).

Pharmaceutical Research

Compounds with similar functionalities have been synthesized and evaluated for their pharmacological properties, such as anticonvulsant activities. This suggests potential applications of N-(2,5-dimethylphenyl)-2-(2-pyridinylthio)acetamide in the development and testing of new pharmaceutical agents (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Environmental and Pesticide Research

Pyridine derivatives have been synthesized and tested for their insecticidal activity against specific pests, highlighting the potential of such compounds in developing new pesticides and studying their environmental impact (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).